4,5-dibromo-2-cyclobutyl-1H-imidazole

• Molecular Formula: C7H8Br2N2
• Molecular Weight: 279.96 g/mol
• SMILES: C1CC(C1)C2=NC(=C(N2)Br)Br
• InChI: InChI=1S/C7H8Br2N2/c8-5-6(9)11-7(10-5)4-2-1-3-4/h4H,1-3H2,(H,10,11)
• InChIKey: VSYNJLZSZQQECA-UHFFFAOYSA-N

4,5-Dibromo-2-cyclobutyl-1H-imidazole: Overview

4,5-dibromo-2-cyclobutyl-1H-imidazole (CAS 1218910-23-6, molecular formula C7H8Br2N2, molecular weight 279.96 g/mol) is a heterocyclic compound belonging to the imidazole family, characterized by two bromine atoms at the 4 and 5 positions and a cyclobutyl group at the 2-position . This compound is primarily utilized as a research chemical and synthetic intermediate in medicinal chemistry, where the imidazole core is a privileged structure for drug discovery .

Workflow Heterocyclic synthesis and cross-coupling diversification

Selection Conformationally constrained 2-cyclobutyl imidazole scaffold

Use Context Kinase inhibitor library synthesis and molecular probe construction

4,5-Dibromo-2-cyclobutyl-1H-imidazole: Structural Uniqueness

The specific substitution pattern of 4,5-dibromo-2-cyclobutyl-1H-imidazole is critical for its intended applications and cannot be generically substituted. The 2-position cyclobutyl group imparts distinct steric and conformational properties compared to linear alkyl chains (e.g., methyl, ethyl, propyl) or aromatic rings (e.g., phenyl), which directly influences molecular recognition in biological systems [1]. Simultaneously, the presence of two bromine atoms at the 4 and 5 positions provides a highly reactive handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira), a capability absent in non-brominated analogs like 2-cyclobutyl-1H-imidazole . While direct comparative biological data for this specific compound is limited in the open literature, this combination of a conformationally constrained, non-planar 2-substituent and a dual-reactive 4,5-dibromo pattern creates a unique synthetic vector for constructing diverse and complex molecular architectures, making it a distinct and non-interchangeable building block [REFS-1, REFS-2].

Target Feature

Potential Substitute

Mismatch Risk

Cyclobutyl at 2-position

Linear alkyl (methyl, ethyl)

Conformational flexibility may alter molecular recognition and selectivity profile

Cyclobutyl + 4,5-dibromo

2-phenyl-4,5-dibromoimidazole

Higher lipophilicity and different steric bulk may shift ADME properties and reactivity

4,5-dibromo substitution

Non-brominated 2-cyclobutylimidazole

Lacks reactive handles for cross-coupling; diversification pathway may not be accessible

• [1] Rath, S. L., & Senapati, S. (2013). Molecular basis of differential selectivity of cyclobutyl-substituted imidazole inhibitors against CDKs: insights for rational drug design. PLoS ONE, 8(9), e73836. View Source

4,5-Dibromo-2-cyclobutyl-1H-imidazole: Analog Comparisons

Conformational Rigidity vs. Alkylimidazoles

The cyclobutyl substituent at the 2-position provides a unique, conformationally restricted, non-planar geometry compared to the flexible linear alkyl chains in analogs like 4,5-dibromo-2-methyl-1H-imidazole and 4,5-dibromo-2-ethyl-1H-imidazole. While specific binding data for 4,5-dibromo-2-cyclobutyl-1H-imidazole is not available, studies on related cyclobutyl-substituted imidazole inhibitors (e.g., cis-substituted cyclobutyl-4-aminoimidazoles) have demonstrated up to 30-fold selectivity for CDK5 over CDK2 [1]. This class-level inference suggests that the cyclobutyl group can significantly enhance selectivity profiles for specific protein kinase targets by engaging in unique steric and hydrophobic interactions not possible with smaller alkyl groups.

Conformational Rigidity vs. Alkylimidazoles

Class-level inference

Up to 30-fold selectivity (CDK5 vs CDK2) for related cyclobutyl-imidazoles

Class-level kinase selectivity context

Based on related cyclobutyl-substituted inhibitors; not directly measured on this compound

Evidence Dimension	Potential for Kinase Selectivity
Target Compound Data	Data not available for specific compound; class-level inference: cyclobutyl-substituted imidazoles show up to 30-fold selectivity (CDK5 vs CDK2)
Comparator Or Baseline	4,5-dibromo-2-methyl-1H-imidazole / 4,5-dibromo-2-ethyl-1H-imidazole: No reported selectivity data
Quantified Difference	Potential for enhanced selectivity vs. linear alkyl analogs based on class-level evidence
Conditions	In silico molecular dynamics and in vitro kinase assays for related compounds

Why This Matters

This inferred selectivity advantage is critical for drug discovery programs targeting specific kinases, as it can reduce off-target effects and improve therapeutic indices, making the cyclobutyl scaffold a valuable starting point.

• [1] Rath, S. L., & Senapati, S. (2013). Molecular basis of differential selectivity of cyclobutyl-substituted imidazole inhibitors against CDKs: insights for rational drug design. PLoS ONE, 8(9), e73836. View Source

Lipophilicity (LogP) vs. Phenylimidazole

The predicted LogP of 4,5-dibromo-2-cyclobutyl-1H-imidazole is 2.51 . This value is significantly lower than the reported LogP of 3.35 for its closest aromatic analog, 4,5-dibromo-2-phenyl-1H-imidazole [1]. The lower lipophilicity of the cyclobutyl derivative is expected to correlate with improved aqueous solubility and potentially better pharmacokinetic (PK) properties, such as reduced metabolic liability and lower plasma protein binding, which are common challenges with highly lipophilic phenyl-containing compounds.

Lipophilicity vs. Phenylimidazole

Cross-study comparable

-0.84 Δ LogP

Lower lipophilicity may support improved ADME profile optimization

Predicted LogP: 2.51 (target) vs 3.35 (phenyl analog)

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP = 2.51
Comparator Or Baseline	4,5-dibromo-2-phenyl-1H-imidazole, LogP = 3.35 [1]
Quantified Difference	Delta LogP = -0.84
Conditions	Predicted value based on computational models

Why This Matters

This quantitative difference in lipophilicity makes 4,5-dibromo-2-cyclobutyl-1H-imidazole a more favorable lead-like starting point for medicinal chemists aiming to optimize ADME properties and avoid the 'molecular obesity' often associated with flat, aromatic molecules.

• [1] SIELC Technologies. (2018). 4,5-Dibromo-2-phenyl-1H-imidazole. Retrieved from https://sielc.com/45-dibromo-2-phenyl-1h-imidazole View Source

Lipophilicity & MW Trends Across Alkylimidazoles

The 2-cyclobutyl substituent provides an intermediate physicochemical profile between the smaller alkyl chains and the larger aromatic groups. Its predicted LogP of 2.51 is higher than that of 4,5-dibromo-2-methyl-1H-imidazole (LogP = 2.24) [1] and 4,5-dibromo-2-ethyl-1H-imidazole (LogP = 2.50) [2], but significantly lower than the more lipophilic 4,5-dibromo-2-propyl-1H-imidazole (LogP = 2.89) and 4,5-dibromo-2-phenyl-1H-imidazole (LogP = 3.35) [3]. This places the cyclobutyl analog in a desirable 'Goldilocks' zone for many drug discovery programs, offering a balance between target affinity (often driven by hydrophobicity) and favorable drug-like properties (driven by solubility and permeability).

Lipophilicity & MW Trends

Cross-study comparable

Intermediate rank: LogP 2.51 between ethyl (2.50) and propyl (2.89) analogs

Intermediate lipophilicity profile for lead-like property balance

Predicted values; cyclobutyl offers a distinct physicochemical position among 2-substituted variants

Evidence Dimension	Lipophilicity (LogP) and Molecular Weight
Target Compound Data	Predicted LogP = 2.51; MW = 279.96 g/mol
Comparator Or Baseline	4,5-dibromo-2-methyl-1H-imidazole (LogP=2.24, MW=239.9 g/mol) [1]; 4,5-dibromo-2-ethyl-1H-imidazole (LogP=2.50, MW=253.92 g/mol) [2]; 4,5-dibromo-2-propyl-1H-imidazole (LogP=2.89, MW=267.95 g/mol) ; 4,5-dibromo-2-phenyl-1H-imidazole (LogP=3.35, MW=301.97 g/mol) [3]
Quantified Difference	Target LogP is 0.27 higher than methyl analog, 0.01 higher than ethyl analog, 0.38 lower than propyl analog, and 0.84 lower than phenyl analog
Conditions	Predicted values based on computational models

Why This Matters

This data allows procurement teams to select the optimal 4,5-dibromoimidazole scaffold for their specific project needs. The cyclobutyl analog offers a distinct and tunable balance of properties not achievable with other 2-substituted variants, making it a versatile building block for hit-to-lead optimization.

• [1] Hzbp. (n.d.). 4,5-二溴-2-甲基咪唑, 99%. Retrieved from https://www.hzbp.cn/shop/941125.html View Source
• [2] YYBYY. (n.d.). 4,5-dibromo-2-ethyl-1H-imidazole. Retrieved from https://www.yybyy.com/chemicals/detail/4002-82-8 View Source
• [3] SIELC Technologies. (2018). 4,5-Dibromo-2-phenyl-1H-imidazole. Retrieved from https://sielc.com/45-dibromo-2-phenyl-1h-imidazole View Source

4,5-Dibromo-2-cyclobutyl-1H-imidazole: Application Scenarios

Kinase Libraries & Lead Optimization

As a key intermediate, 4,5-dibromo-2-cyclobutyl-1H-imidazole is ideally suited for constructing diverse kinase inhibitor libraries. The 4,5-dibromo motif serves as a dual handle for parallel or sequential functionalization via robust cross-coupling chemistry (e.g., Suzuki, Sonogashira) . The 2-cyclobutyl group, based on class-level evidence, offers a conformational constraint that can be exploited to improve target selectivity, particularly against kinases like CDK5 [1]. This makes the compound a strategic choice for hit-to-lead optimization programs where enhanced selectivity and favorable drug-like properties are critical milestones.

Molecular Probes & Tool Compounds

The combination of a reactive dibromo core and a conformationally restricted cyclobutyl group makes this compound an excellent starting material for synthesizing advanced molecular probes. Researchers can use the bromine atoms to install reporter tags (e.g., fluorophores, biotin) or to create macrocyclic peptide mimetics, while the cyclobutyl group can be used to rigidify the molecule's overall conformation. The compound's intermediate lipophilicity (LogP ~2.5) is particularly advantageous for creating cell-permeable probes that maintain aqueous solubility .

Novel Crop Protection Agents

The imidazole scaffold is a well-validated motif in the agrochemical industry for fungicides and herbicides. 4,5-dibromo-2-cyclobutyl-1H-imidazole provides a unique and highly functionalizable entry point into this chemical space. The 2-cyclobutyl group offers a novel steric and electronic profile distinct from common 2-aryl or 2-alkyl imidazoles found in commercial agrochemicals, potentially leading to new modes of action or overcoming existing resistance mechanisms. The compound's physicochemical properties, including its predicted LogP of 2.51 , align well with the typical requirements for foliar uptake and translocation in plants.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Conformationally constrained scaffold & dual bromo handles

Target selectivity context and cross-coupling efficiency

Molecular probe construction

Intermediate lipophilicity and dual labeling sites

Cellular permeability and solubility profile assessment

Agrochemical lead generation

Novel steric profile & lipophilicity range for crop protection

Foliar uptake, translocation, and bioactivity screening

• [1] Rath, S. L., & Senapati, S. (2013). Molecular basis of differential selectivity of cyclobutyl-substituted imidazole inhibitors against CDKs: insights for rational drug design. PLoS ONE, 8(9), e73836. View Source